Cas no 105920-90-9 (4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-[3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl]-,methyl ester)

• Product Name: 4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-[3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl]-,methyl ester
• CAS No: 105920-90-9
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 1165188
• Update Time: 2024-07-26

4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-[3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]thiophene-3-carboxylic acid,5,6,7,8-tetrahydro-2-[3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl]-,methyl ester
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl]-, methyl ester

• Inchi： 1S/C15H19N3O3S/c1-9-16-17-12(8-19)18(9)14-13(15(20)21-2)10-6-4-3-5-7-11(10)22-14/h19H,3-8H2,1-2H3
• InChI Key： GVSIHCPIAZJUCF-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OC)=O)=C(N1C(C)=NN=C1CO)S2

Computed Properties

• Exact Mass: 321.11487

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 594.1±60.0 °C(Predicted)
• PSA: 77.24
• pka: 12.75±0.10(Predicted)